Cas no 1899153-39-9 (3-(2-chloro-4-methylphenyl)prop-2-en-1-amine)

• Product Name: 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine
• CAS No: 1899153-39-9
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6566705
• PubChem ID: 117278989
• Update Time: 2025-07-29

3-(2-chloro-4-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine
• 1899153-39-9
• EN300-1997773

• Inchi： 1S/C10H12ClN/c1-8-4-5-9(3-2-6-12)10(11)7-8/h2-5,7H,6,12H2,1H3/b3-2+
• InChI Key： BGMIMAZXAIBEET-NSCUHMNNSA-N
• SMILES： ClC1C=C(C)C=CC=1/C=C/CN

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine

3-(2-Chloro-4-methylphenyl)prop-2-en-1-amine: A Versatile Compound in Modern Pharmaceutical Research

3-(2-Chloro-4-methylphenyl)prop-2-en-1-amine, also known by its CAS number 1899153-39-9, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and biological research. Recent studies highlight its role in modulating cellular pathways and its relevance in the design of novel therapeutic agents. The integration of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine into pharmaceutical formulations is being explored for its ability to interact with specific biological targets, offering new possibilities for treating complex diseases.

As a derivative of aromatic amines, 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine exhibits structural features that make it a valuable scaffold for drug discovery. Its chemical framework includes a benzene ring substituted with a chloro and methyl group, along with a propenylamine side chain. This combination of functional groups contributes to its reactivity and versatility in chemical modifications. Researchers are increasingly focusing on understanding the molecular interactions of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine with proteins and receptors, which could lead to breakthroughs in targeting diseases such like cancer and neurodegenerative disorders.

Recent advancements in synthetic methodologies have enabled the efficient production of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine, making it more accessible for experimental studies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a lead molecule for developing inhibitors of specific enzymes involved in inflammatory responses. The research highlighted how 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine can modulate signaling pathways, suggesting its application in anti-inflammatory drug development. These findings underscore the importance of this compound in the context of modern pharmaceutical research.

Another area of interest is the use of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations makes it a preferred choice for creating derivatives with enhanced pharmacological properties. For instance, recent studies have explored its potential in the development of compounds targeting the central nervous system. The structural flexibility of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine allows for the introduction of functional groups that can improve drug efficacy and reduce side effects, which is crucial for the design of safer therapeutic agents.

The pharmacological profile of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine is being further elucidated through in vitro and in vivo experiments. Researchers have reported its ability to interact with specific receptors, such as G-protein-coupled receptors, which are implicated in a wide range of physiological processes. A 2023 review in Drug Discovery Today emphasized the potential of this compound in modulating these receptors to treat conditions like hypertension and diabetes. The study also discussed the importance of understanding the compound's mechanism of action to optimize its therapeutic applications.

Furthermore, the environmental and toxicological aspects of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine are being investigated to ensure its safe use in pharmaceutical formulations. Recent studies have focused on assessing its biodegradability and potential impact on aquatic ecosystems. These efforts are critical for developing sustainable drug discovery practices that align with regulatory guidelines and environmental standards. The findings from these studies provide valuable insights into the long-term safety of compounds like 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine.

Collaborative efforts between academic institutions and pharmaceutical companies are driving the exploration of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine in drug development. These partnerships are facilitating the translation of laboratory findings into clinical applications. For example, a recent collaboration between a university and a biotechnology firm has led to the identification of new therapeutic targets for 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine, demonstrating its potential in personalized medicine. Such initiatives are crucial for advancing the field and addressing unmet medical needs.

The role of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine in the development of targeted therapies is also being explored. Researchers are investigating how this compound can be tailored to specific patient populations, taking into account genetic variations that influence drug response. This approach is part of a broader trend in precision medicine, where the goal is to create therapies that are more effective and have fewer side effects. The integration of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine into such strategies highlights its significance in the evolving landscape of pharmaceutical research.

Additionally, the use of computational methods to predict the behavior of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine in biological systems is gaining traction. These methods allow researchers to model molecular interactions and screen for potential drug candidates efficiently. A 2023 study in Computational Biology and Chemistry demonstrated how machine learning algorithms can be employed to predict the activity of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine against various targets. This computational approach is accelerating the drug discovery process and reducing the time and cost associated with traditional methods.

As the field of medicinal chemistry continues to evolve, the importance of compounds like 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine in drug development cannot be overstated. Ongoing research into its properties and applications is expected to yield new insights and innovations. The collaborative efforts of scientists and researchers are essential in overcoming the challenges associated with drug development and bringing new therapies to market. The future of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine in pharmaceutical research is promising, with the potential to impact a wide range of medical fields.

In conclusion, 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine is a compound with significant potential in the realm of medicinal chemistry. Its structural versatility and pharmacological properties make it a valuable candidate for the development of new therapeutic agents. As research continues to uncover its capabilities, the compound is poised to play a pivotal role in addressing complex health challenges. The ongoing exploration of 3-(2-chloro-4-methylphenyl)prop-2-en-1-amine underscores its importance in the advancement of pharmaceutical science and its potential to improve patient outcomes.